4-(2-(2-((4-Fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamido)benzamide

• IUPAC Name: 4-[[2-[2-[(4-fluorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C20H17FN4O3S/c21-14-5-1-12(2-6-14)11-29-20-24-16(10-18(27)25-20)9-17(26)23-15-7-3-13(4-8-15)19(22)28/h1-8,10H,9,11H2,(H2,22,28)(H,23,26)(H,24,25,27)
• InChI Key: MYQHMBYHACANHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NC(=CC(=O)N2)CC(=O)NC3=CC=C(C=C3)C(=O)N)F
• Molecular Formula: C20H17FN4O3S
• Molecular Weight: 412.4 g/mol
• CAS No.: 1040646-20-5

Description

4-(2-(2-((4-Fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamido)benzamide is a useful research compound. Its molecular formula is C20H17FN4O3S and its molecular weight is 412.44. The purity is usually 95%.
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Scientific Research Applications

Biological Effects of Acetamide Derivatives

Compounds containing acetamide groups, such as "4-(2-(2-((4-Fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamido)benzamide", have been the subject of extensive research due to their wide range of biological activities. For example, studies on acetamide, formamide, and their derivatives have updated our understanding of their toxicological profiles and biological effects. These compounds continue to hold commercial importance, with ongoing research contributing significantly to knowledge about the biological consequences of exposure in humans and the environment (Kennedy, 2001).

Antitumor Activity of Imidazole Derivatives

The antitumor activity of imidazole derivatives, which share some structural features with the compound , has been reviewed extensively. These compounds, including bis(2-chloroethyl)amino derivatives of imidazole and benzimidazole, have been evaluated for their potential in cancer treatment. The research suggests that these structures can be effective against various cancer types, leading to the development of new antitumor drugs with diverse biological properties (Iradyan et al., 2009).

Pharmacokinetic Properties and Therapeutic Use in Gastrointestinal Disorders

Cisapride, a substituted piperidinyl benzamide, serves as a prokinetic agent that enhances gastrointestinal motility, demonstrating the therapeutic potential of benzamide derivatives. Though not directly related, this highlights the importance of understanding the pharmacodynamic and pharmacokinetic properties of such compounds for their application in treating gastrointestinal motility disorders. The specific action mechanism involves enhancing acetylcholine release, showcasing the diverse therapeutic applications of compounds with benzamide functionality (McCallum et al., 1988).